1,2-Diphenylpropan-1-one
Overview
Description
Scientific Research Applications
Halogenation Reactions
- Rearrangement During Halogenation : 1,2-Diphenylpropan-1-one undergoes rearrangement during halogenation with SOCl2 or PBr3, producing chloro- and bromo-derivatives. This process is characterized using NMR spectroscopy (Aitken & Aitken, 2008).
Microfluidity Probes
- Intramolecular Excimer Formation : Diphenylpropane derivatives, including this compound, have been utilized as microfluidity probes in aqueous micellar solutions with sodium dodecyl sulphate (Zachariasse, 1978).
Natural Product Isolation
- Isolation from Erythrina variegata : Unique diphenylpropan-1,2-diols with syringyl groups were isolated from the roots of Erythrina variegata. These compounds are rare in nature and have distinct chemical structures (Tanaka et al., 2002).
Antioxidant Activity
- Oxidation Reactions and Antioxidant Properties : 1,3-Diphenylpropane-1,3-dione, a related compound, demonstrates significant antioxidant properties and free radical scavenging capabilities, offering potential applications in biological systems (Rele et al., 2002).
Conformational Analysis
- NMR Spectra and Conformation : Studies on the conformation of diphenylpropane and its derivatives, including this compound, provide insights into their structural properties, crucial for understanding their chemical behavior (Spassov et al., 1974).
Chemical Synthesis
- Synthesis of Indenes : this compound derivatives undergo dehydration to form indenes, demonstrating a method for synthesizing complex organic structures (Jayamani et al., 1986).
Radical Decomposition
- Thermolysis in Model Coal Compounds : The radical chain decomposition of 1,3-diphenylpropane, a related compound, is studied as a model for understanding the thermal decomposition of coal (Poutsma & Dyer, 1982).
Pharmaceutical Applications
- Agonist of PPAR Nuclear Receptors : Diphenylpropane derivatives are investigated for their potential as agonists of PPAR nuclear receptors, indicating possible applications in treating metabolic, inflammatory, and neurodegenerative diseases (Rosse, 2013).
Properties
IUPAC Name |
1,2-diphenylpropan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O/c1-12(13-8-4-2-5-9-13)15(16)14-10-6-3-7-11-14/h2-12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQLXSFDDEBUZQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)C(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40285819 | |
Record name | 1,2-diphenylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40285819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2042-85-5 | |
Record name | NSC42897 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42897 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2-diphenylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40285819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2042-85-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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